Cas no 1197180-13-4 (Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane)

• Product Name: Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane
• CAS No: 1197180-13-4
• MF: C₃₀H₃₁BO₂Si
• MW: 462.46244931221
• CID: 5520298
• PubChem ID: 142730989
• Update Time: 2026-03-10

Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane Chemical and Physical Properties

Names and Identifiers

• Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane
• 4,4,5,5-Tetramethyl-2-[4-(triphenylsilyl)phenyl]-1,3,2-dioxaborolane
• triphenyl[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]silane
• G69537
• triphenyl-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]silane
• 1197180-13-4
• CS-0437458
• MFCD34621668

• Inchi： 1S/C30H31BO2Si/c1-29(2)30(3,4)33-31(32-29)24-20-22-28(23-21-24)34(25-14-8-5-9-15-25,26-16-10-6-11-17-26)27-18-12-7-13-19-27/h5-23H,1-4H3
• InChI Key： FDBXANUHHVHRPQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C([Si](C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 462.2186369g/mol
• Monoisotopic Mass: 462.2186369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane

Recent Advances in the Application of Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane (CAS: 1197180-13-4) in Chemical Biology and Pharmaceutical Research

Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane (CAS: 1197180-13-4) is a boronic ester-functionalized organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and materials, particularly in the development of boron-containing therapeutics and advanced drug delivery systems. The unique combination of silicon and boron functionalities in its structure enables diverse reactivity patterns, making it a valuable tool for researchers exploring new synthetic methodologies and targeted therapies.

Recent studies have highlighted the compound's role in Suzuki-Miyaura cross-coupling reactions, where it acts as an efficient boron reagent for constructing complex biaryl systems. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing novel kinase inhibitors, showing improved selectivity profiles compared to traditional boron reagents. The steric bulk provided by the triphenylsilyl group was found to significantly influence the reaction outcomes, enabling access to previously challenging molecular architectures. This advancement opens new possibilities for drug discovery programs targeting protein kinases involved in cancer and inflammatory diseases.

In the field of materials science, researchers have exploited 1197180-13-4 for developing silicon-boron hybrid materials with tunable photophysical properties. A recent study in Advanced Materials reported the synthesis of luminescent organoboron-silicon polymers using this compound as a building block, showcasing potential applications in bioimaging and theranostics. The materials exhibited excellent stability in physiological conditions and demonstrated selective accumulation in tumor tissues in preclinical models, suggesting promise for image-guided therapy applications.

The pharmaceutical applications of Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane extend to prodrug design and boron neutron capture therapy (BNCT). Recent work published in Molecular Pharmaceutics described its incorporation into tumor-targeting prodrugs that release active agents in response to specific enzymatic activity in the tumor microenvironment. Additionally, the compound's boron-rich nature makes it attractive for BNCT applications, with ongoing research exploring its potential as a delivery vehicle for boron atoms to cancer cells.

From a synthetic chemistry perspective, the stability and handling characteristics of 1197180-13-4 have been systematically investigated. A 2024 study in Organic Process Research & Development established optimized protocols for its large-scale preparation and purification, addressing previous challenges in industrial-scale applications. The developed methods significantly improved yield and purity while reducing environmental impact through greener solvent systems and catalytic approaches.

Looking forward, the unique properties of Triphenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane continue to inspire innovative applications across multiple disciplines. Current research directions include its use in covalent inhibitor design, where the silicon and boron moieties offer orthogonal reactivity for targeted protein modification, and in the development of stimuli-responsive biomaterials for controlled drug release. As synthetic methodologies evolve and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological applications.